2-(2-Acetyl-4,6-dibromophenoxy)-1-(azepan-1-yl)ethanone

• IUPAC Name: 2-(2-acetyl-4,6-dibromophenoxy)-1-(azepan-1-yl)ethanone
• InChI: InChI=1S/C16H19Br2NO3/c1-11(20)13-8-12(17)9-14(18)16(13)22-10-15(21)19-6-4-2-3-5-7-19/h8-9H,2-7,10H2,1H3
• InChI Key: OERCFHFIPNGKBH-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=C(C(=CC(=C1)Br)Br)OCC(=O)N2CCCCCC2
• Molecular Formula: C16H19Br2NO3
• Molecular Weight: 433.13 g/mol

Description

2-(2-Acetyl-4,6-dibromophenoxy)-1-(azepan-1-yl)ethanone is a chemical compound that belongs to the class of arylalkylketones. It is commonly referred to as ADBK or ADB-CHMINACA. This compound has been widely used in scientific research to study the mechanism of action, biochemical and physiological effects, and potential therapeutic applications.

Mechanism of Action

The mechanism of action of ADBK involves binding to the CB1 and CB2 receptors in the endocannabinoid system. This binding results in the activation of various signaling pathways, which can lead to changes in cellular function and behavior.
Biochemical and Physiological Effects:
ADBK has been found to have various biochemical and physiological effects, such as analgesic, anti-inflammatory, and anxiolytic properties. It has also been shown to have effects on appetite, mood, and cognitive function.

Advantages and Limitations for Lab Experiments

ADBK has several advantages for use in lab experiments, such as its high potency, selectivity, and stability. However, there are also some limitations, such as its potential toxicity and the need for specialized equipment and expertise for handling and analysis.

Future Directions

There are several future directions for research involving ADBK, such as investigating its potential therapeutic applications for various medical conditions, such as chronic pain, anxiety, and depression. Further research is also needed to understand its mechanism of action and potential side effects, as well as to develop more efficient and cost-effective synthesis methods. Additionally, the development of more selective and potent analogs of ADBK may lead to the discovery of new drugs with improved therapeutic properties.

Synthesis Methods

The synthesis of ADBK involves several steps, including the reaction of 4,6-dibromoresorcinol with acetyl chloride to form 2-acetyl-4,6-dibromophenol. The next step involves the reaction of 2-acetyl-4,6-dibromophenol with 1-azepan-1-amine to form 2-(2-acetyl-4,6-dibromophenoxy)-1-(azepan-1-yl)ethanone. The final product is purified using various techniques, such as column chromatography and recrystallization.

Scientific Research Applications

ADBK has been extensively used in scientific research to study the mechanism of action, biochemical and physiological effects, and potential therapeutic applications. It has been found to have a high affinity for the CB1 and CB2 receptors in the endocannabinoid system, which are involved in various physiological processes, such as pain perception, appetite, and mood regulation.